Cas no 2097997-69-6 (6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2097997-69-6
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5726638
• PubChem ID: 122239032
• Update Time: 2025-06-25

6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F1967-7219
• 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2097997-69-6
• AKOS040812002
• 2,4(1H,3H)-Pyrimidinedione, 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-

• Inchi： 1S/C10H12N4O2/c1-6-4-8(12-14(6)3)7-5-9(15)13(2)10(16)11-7/h4-5H,1-3H3,(H,11,16)
• InChI Key： IDJHVGBXKRZLOF-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(C2C=C(C)N(C)N=2)N1)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 8.59±0.40(Predicted)

Additional information on 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 2097997-69-6)

6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse pharmacological applications. The presence of a pyrazole moiety in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug discovery and development.

The molecular structure of 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione consists of a fused ring system comprising a pyrazole ring linked to a tetrahydropyrimidine core. The dimethyl substitution at the 1 and 5 positions of the pyrazole ring and the methyl group at the 3 position of the tetrahydropyrimidine ring contribute to its distinct chemical and biological properties. These structural features not only influence its reactivity but also play a crucial role in determining its interaction with biological macromolecules.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied for its potential role in modulating various biological pathways. One of the most notable areas of research has been its activity as an enzyme inhibitor. Studies have shown that this compound can interact with specific enzymes by binding to their active sites, thereby inhibiting their catalytic activity. This mechanism has implications in the treatment of several diseases where enzyme dysregulation is a key pathological feature.

Moreover, the pyrazole moiety in 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione has been identified as a critical component for its bioactivity. Pyrazole derivatives are known for their ability to bind to heme-containing proteins and metal ions, which are essential for various cellular processes. This property makes this compound a potential candidate for developing drugs targeting infections caused by pathogenic microorganisms that rely on heme metabolism.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and specificity of 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione towards various biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes such as kinases and phosphodiesterases. These enzymes are involved in critical signaling pathways that regulate cell growth, differentiation, and apoptosis. By inhibiting these enzymes, 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione holds promise as a therapeutic agent for conditions such as cancer and inflammatory diseases.

The synthesis of 6-(1,5-dimethyl-1H-pyrazol-3-yl)-3-methyl-1,2，